3-(1H-indol-2-yl)-2,2-dimethylpropanoic acid
Overview
Description
Indoles are a significant heterocyclic system in natural products and drugs . They are important types of molecules and natural products and play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Synthesis Analysis
Indole derivatives can be synthesized from various precursors. For example, a series of novel 5-(3,5-disubstituted-1H-indol-2-yl)-2,3-dimethyl-1-phenyl-2,6-dihydro-1H-pyrazolo[4,3-e][1,2,4]triazines were synthesized in a single step from 3,5-disubstituted indole-2-carbohydrazide and 4-aminoantipyrine under acidic conditions .Molecular Structure Analysis
Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature .Chemical Reactions Analysis
Indoles, both natural and synthetic, show various biologically vital properties . Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community .Physical And Chemical Properties Analysis
Indoles are physically crystalline and colorless in nature with specific odors . Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization .Mechanism of Action
Safety and Hazards
The safety and hazards of indole derivatives can vary widely depending on their specific structure. For example, some indole derivatives are classified as having specific target organ toxicity - single exposure (respiratory tract irritation) category 3, acute toxicity (oral) category 4, skin corrosion/irritation category 2, serious eye damage/eye irritation category 2 .
Future Directions
The future directions for research on indole derivatives are vast. They have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . The discovery of the privileged motif of heterocyclic compounds is necessary for the field of drug design and development .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-indol-2-yl)-2,2-dimethylpropanoic acid involves the reaction of indole with 2,2-dimethylacrylic acid in the presence of a suitable catalyst.", "Starting Materials": [ "Indole", "2,2-dimethylacrylic acid", "Catalyst" ], "Reaction": [ "Step 1: Indole is reacted with 2,2-dimethylacrylic acid in the presence of a suitable catalyst.", "Step 2: The reaction mixture is heated and stirred for several hours to allow for complete reaction.", "Step 3: The resulting product is purified by recrystallization or column chromatography to obtain 3-(1H-indol-2-yl)-2,2-dimethylpropanoic acid." ] } | |
CAS RN |
1890788-12-1 |
Product Name |
3-(1H-indol-2-yl)-2,2-dimethylpropanoic acid |
Molecular Formula |
C13H15NO2 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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